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Compound of Interest

Compound Name: Antimony trichloride

Cat. No.: B158539 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Antimony trichloride, a highly corrosive and water-reactive

compound, demands meticulous handling and disposal procedures. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to empower your team with the knowledge to handle this chemical responsibly.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling antimony trichloride, a comprehensive suite of personal protective equipment

is not just recommended, it is essential. The following table summarizes the required PPE for

various levels of protection.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles with

side shields are the minimum

requirement. A face shield

should be worn in conjunction

with goggles for maximum

protection.[1]

Protects against splashes and

airborne particles of antimony

trichloride, which can cause

severe eye burns and damage.

[2][3]

Skin Protection

Wear a complete suit

protecting against chemicals.

[3] Non-absorbent materials

are recommended.[1]

Prevents skin contact, which

can lead to severe burns and

irritation.[2][3]

Hand Protection

Chemical-resistant gloves are

mandatory. Nitrile and vinyl

gloves are often recommended

for good to excellent

resistance.[1][4] Always

inspect gloves for any signs of

degradation before use and

dispose of them properly after

handling.[1][3]

Protects hands from direct

contact with the corrosive

material. It is crucial to consult

the glove manufacturer for

specific breakthrough times

and compatibility data.

Respiratory Protection

For operations that may

generate dust or fumes, a

NIOSH-approved respirator is

required.[1] In situations with

potential for high exposure, a

supplied-air respirator with a

full facepiece operated in a

positive-pressure mode should

be used.[1]

Antimony trichloride is

corrosive to the respiratory

tract.[2] Proper respiratory

protection prevents inhalation

of harmful dust and fumes.

Glove Material Compatibility

While specific breakthrough times should be obtained from the glove manufacturer, the

following provides a general guide to the chemical resistance of common glove materials to
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antimony trichloride.

Glove Material Chemical Resistance Rating

Vinyl Excellent[4]

Nitrile Good[4]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A systematic approach is critical to minimize the risks associated with antimony trichloride.

The following protocol outlines the key steps for safe handling from preparation to cleanup.

Preparation and Engineering Controls:

Always handle antimony trichloride in a well-ventilated area, preferably within a certified

chemical fume hood.[1][5]

Ensure that an emergency eyewash station and safety shower are readily accessible in

the immediate work area.[1]

Before starting any work, ensure all necessary PPE is available and in good condition.

Handling the Chemical:

Avoid the formation of dust and aerosols.[2][3][5]

Use non-sparking tools to prevent ignition sources.[2]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

place away from incompatible materials such as water, strong bases, and oxidizing

agents.[2][6]

Spill Management:

In the event of a spill, evacuate all non-essential personnel from the area.[1]
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Wearing appropriate PPE, mechanically collect the spilled material without creating dust.

[1][5] Do not use water to clean up spills as antimony trichloride reacts violently with it.

[3]

Place the collected material into a suitable, sealed container for disposal as hazardous

waste.[1][2][5]

Ventilate the area and decontaminate the spill site and equipment with soap and water

after the material has been removed.[1]

Disposal Plan: Ensuring Environmental
Responsibility
Proper disposal of antimony trichloride and contaminated waste is crucial to prevent

environmental harm.

Waste Collection:

All unused antimony trichloride and materials contaminated with it (e.g., gloves, wipes)

must be collected as hazardous waste.[1]

Store waste in clearly labeled, sealed containers.

Disposal Procedure:

Contact a licensed professional waste disposal service for the disposal of antimony
trichloride waste.[2]

Do not dispose of antimony trichloride down the drain or in regular trash.[2][6] It is toxic

to aquatic life with long-lasting effects.[2][3]

One approved method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Workflow for Handling and Disposal of Antimony
Trichloride
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Start: Prepare for Handling

1. Preparation
- Verify fume hood function

- Inspect and don all required PPE
- Ensure emergency equipment is accessible

End: Complete Decontamination

2. Safe Handling
- Work within fume hood
- Avoid dust generation

- Keep container sealed when not in use

Spill Occurred?

3. Spill Response
- Evacuate area

- Collect material mechanically (NO WATER)
- Containerize for disposal

Yes

4. Waste Collection
- Collect all contaminated materials

- Place in labeled, sealed hazardous waste container

No

5. Professional Disposal
- Contact licensed waste disposal service

- Follow institutional and regulatory guidelines

6. Final Cleanup
- Decontaminate work surfaces and equipment

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of antimony trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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